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Compound of Interest

Compound Name: 8-Methylquinoline

Cat. No.: B363895 Get Quote

An In-depth Technical Guide to 8-Methylquinoline

For researchers, scientists, and professionals in drug development, a thorough understanding

of the chemical and physical properties of compounds is paramount. This guide provides a

detailed overview of 8-Methylquinoline, a significant heterocyclic aromatic compound.

Chemical Identity
8-Methylquinoline, also known as o-Toluquinoline, is a derivative of quinoline with a methyl

group at the 8th position.[1] Its unique structure influences its chemical reactivity and physical

characteristics.

CAS Number: 611-32-5[1][2][3]

Physical and Chemical Properties
The physical and chemical properties of 8-Methylquinoline are crucial for its handling,

application, and analysis. This data has been compiled from various sources to provide a

comprehensive summary.
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Property Value

Molecular Formula C₁₀H₉N[1][4]

Molecular Weight 143.19 g/mol [2][3][5]

Appearance
Colorless to yellow, orange, or brown clear liquid

or oil[1][6][7]

Melting Point -80 °C[2][3][5][6][8][9][10]

Boiling Point 245-248 °C[6][8][10]

135-136 °C at 25 mmHg[9]

143 °C at 34 mmHg[2][3]

478 °F at 751 mmHg[1]

Density 1.052 g/mL at 25 °C[2][3][6][9][10]

1.0719 at 68 °F[1]

Solubility 1 to 5 mg/mL in water at 63 °F[1]

0.1-0.5 g/100 mL in water at 17 °C[5][6][7]

Soluble in chloroform and methanol[7][10]

Refractive Index 1.614 - 1.62 at 20 °C[2][3][6][8][9][10]

Flash Point 221 °F (105 °C) - closed cup[1][10]

Vapor Pressure 5.9 mmHg at 75 °F

8.0 mmHg at 111 °F

12.6 mmHg at 149 °F[1]

pKa 5.03 ± 0.17 (Predicted)[7][10]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 8-
Methylquinoline are not explicitly available in the cited literature. However, standard laboratory
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procedures for determining these properties are well-established.

General Methodologies:

Melting and Boiling Point Determination: These are typically determined using a capillary

tube method with a melting point apparatus or a distillation setup for the boiling point,

respectively. The values are recorded at a specific pressure, which is crucial for the boiling

point.

Density Measurement: The density of a liquid like 8-Methylquinoline is commonly measured

using a pycnometer or a digital density meter, with the temperature being a critical parameter

to control and report.

Solubility Assessment: Solubility is determined by adding a known amount of the solute (8-
Methylquinoline) to a known volume of the solvent (e.g., water, chloroform, methanol) at a

specific temperature. The mixture is agitated until saturation is reached, and the

concentration of the dissolved solute is then measured.

Refractive Index Measurement: A refractometer is used to measure the refractive index of a

liquid, which is a dimensionless number that describes how fast light travels through the

material. This is also a temperature-dependent measurement.

Key Characteristics of 8-Methylquinoline
The following diagram provides a logical overview of the key identifiers and properties of 8-
Methylquinoline.

8-Methylquinoline: Key Characteristics

Identifiers Physical Properties Safety

CAS: 611-32-5 Formula: C10H9N MW: 143.19 g/mol Appearance: Yellowish Liquid Melting Point: -80 °C Boiling Point: 245-248 °C Density: ~1.05 g/mL Slightly soluble in water Flash Point: 105 °C Irritant

8-Methylquinoline
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Click to download full resolution via product page

Caption: Overview of 8-Methylquinoline's identifiers and properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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